Cas no 1211537-69-7 (2-Methyl-3-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 2-Methyl-3-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1211537-69-7
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• MDL: MFCD18258819
• CID: 1029731
• PubChem ID: 23380573
• Update Time: 2025-10-29

2-Methyl-3-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-nitro-5-(trifluoromethyl)pyridine
• Methyl 4,6-diaminonicotite
• 2-Methyl-3-nitro-5-trifluoroMethyl-pyridine
• AFPQEILWSILMKP-UHFFFAOYSA-N
• SB13798
• AK134773
• DTXSID40633492
• P16541
• SCHEMBL572768
• CS-0051860
• SY099425
• A891896
• 1211537-69-7
• DA-25908
• Pyridine, 2-?methyl-?3-?nitro-?5-?(trifluoromethyl)?-
• MFCD18258819
• AKOS016842618

• MDL： MFCD18258819
• Inchi： 1S/C7H5F3N2O2/c1-4-6(12(13)14)2-5(3-11-4)7(8,9)10/h2-3H,1H3
• InChI Key： AFPQEILWSILMKP-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(=C1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 206.03031189g/mol
• Monoisotopic Mass: 206.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-Methyl-3-nitro-5-(trifluoromethyl)pyridine

Introduction to 2-Methyl-3-nitro-5-(trifluoromethyl)pyridine (CAS No. 1211537-69-7) and Its Applications in Modern Chemical Biology

2-Methyl-3-nitro-5-(trifluoromethyl)pyridine (CAS No. 1211537-69-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This compound, characterized by a methyl group at the 2-position, a nitro group at the 3-position, and a trifluoromethyl group at the 5-position, exhibits a combination of electronic and steric effects that make it a valuable scaffold for designing novel bioactive molecules.

The nitro group in 2-methyl-3-nitro-5-(trifluoromethyl)pyridine contributes to its electron-withdrawing nature, which can influence the electronic properties of the pyridine ring. This feature is particularly useful in medicinal chemistry for modulating the reactivity of the molecule and for directing subsequent functionalization. The presence of the trifluoromethyl group further enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

Recent advancements in synthetic chemistry have enabled more efficient routes to 2-methyl-3-nitro-5-(trifluoromethyl)pyridine, allowing for scalable production and easier access to derivatives. These synthetic strategies often involve multi-step processes that leverage transition metal catalysis and fluorochemical reagents to introduce the desired substituents with high precision.

In the realm of drug discovery, 2-methyl-3-nitro-5-(trifluoromethyl)pyridine has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, its structural motif has been incorporated into molecules designed to interact with enzymes involved in cancer metabolism. The combination of fluorination and nitration provides a balance between binding affinity and selectivity, which are critical factors in developing effective therapeutics.

One notable area of research involves using 2-methyl-3-nitro-5-(trifluoromethyl)pyridine as a building block for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the pyridine core with electron-withdrawing groups like nitro and trifluoromethyl, researchers can fine-tune the interactions between the inhibitor and the kinase active site. This approach has led to the discovery of several promising lead compounds that are currently undergoing further optimization.

The fluorinated pyridine scaffold also finds applications in designing antimicrobial agents. The introduction of fluorine atoms into heterocyclic compounds often enhances their ability to disrupt bacterial cell membranes or inhibit essential metabolic processes. In this context, 2-methyl-3-nitro-5-(trifluoromethyl)pyridine has been used to develop novel antibiotics that exhibit improved efficacy against resistant strains of bacteria.

Another emerging field where this compound is making an impact is in materials science. Fluorinated pyridines are known for their ability to enhance material properties such as thermal stability and chemical resistance. Researchers have utilized 2-methyl-3-nitro-5-(trifluoromethyl)pyridine as a precursor in synthesizing advanced polymers and coatings that find applications in electronics, aerospace, and automotive industries.

The development of computational methods for predicting molecular properties has also facilitated the use of 2-methyl-3-nitro-5-(trifluoromethyl)pyridine in virtual screening campaigns. By leveraging machine learning models trained on large datasets, researchers can rapidly identify potential derivatives with enhanced bioactivity or improved pharmacokinetic profiles. This high-throughput approach accelerates the drug discovery process by narrowing down candidate compounds before experimental validation.

In conclusion, 2-methyl-3-nitro-5-(trifluoromethyl)pyridine (CAS No. 1211537-69-7) represents a versatile and valuable compound in modern chemical biology. Its unique structural features make it an excellent scaffold for designing bioactive molecules with applications ranging from pharmaceuticals to advanced materials. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an even greater role in advancing scientific discovery.